Cas no 690640-91-6 (N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho2,3-bfuran-3-carboxamide)
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho2,3-bfuran-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho2,3-bfuran-3-carboxamide
- N-butyl-2-methyl-4,9-dioxo-4,9-dihydronaphtho[2,3-b]furan-3-carboxamide
- Z57728316
- N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide
- SCHEMBL21882708
- N-butyl-2-methyl-4,9-dioxobenzo[f][1]benzofuran-3-carboxamide
- F1654-0372
- 690640-91-6
- AKOS000810909
-
- Inchi: 1S/C18H17NO4/c1-3-4-9-19-18(22)13-10(2)23-17-14(13)15(20)11-7-5-6-8-12(11)16(17)21/h5-8H,3-4,9H2,1-2H3,(H,19,22)
- InChI Key: QAFOFZNNFXLULF-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(NCCCC)=O)C2C(C3C=CC=CC=3C(C1=2)=O)=O
Computed Properties
- Exact Mass: 311.11575802g/mol
- Monoisotopic Mass: 311.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 76.4Ų
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho2,3-bfuran-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1654-0372-2μmol |
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide |
690640-91-6 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1654-0372-5μmol |
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide |
690640-91-6 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1654-0372-10μmol |
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide |
690640-91-6 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1654-0372-20μmol |
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide |
690640-91-6 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1654-0372-1mg |
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide |
690640-91-6 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1654-0372-2mg |
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide |
690640-91-6 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1654-0372-3mg |
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide |
690640-91-6 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1654-0372-4mg |
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide |
690640-91-6 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1654-0372-5mg |
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide |
690640-91-6 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1654-0372-10mg |
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide |
690640-91-6 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho2,3-bfuran-3-carboxamide Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho2,3-bfuran-3-carboxamide
Research Briefing on N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide (CAS: 690640-91-6)
N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide (CAS: 690640-91-6) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a modulator of key biological pathways, particularly in the context of inflammation and cancer. This briefing synthesizes the latest research findings on this compound, highlighting its mechanisms of action, pharmacological properties, and potential clinical applications.
The compound belongs to the naphthofuran class of molecules, characterized by a fused naphthalene and furan ring system. The presence of a carboxamide group at the 3-position and a butyl chain at the N-position confers specific physicochemical properties that influence its bioavailability and target interactions. Recent structural-activity relationship (SAR) studies have elucidated the importance of these substituents in modulating the compound's affinity for biological targets, particularly kinases and transcription factors involved in disease progression.
One of the most notable findings from recent research is the compound's ability to inhibit the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. In vitro studies using human cell lines have demonstrated that N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide effectively suppresses the nuclear translocation of NF-κB subunits, thereby reducing the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These effects were observed at micromolar concentrations, suggesting its potential as a lead compound for developing anti-inflammatory therapeutics.
In addition to its anti-inflammatory properties, the compound has shown promising anticancer activity in preclinical models. Mechanistic studies reveal that it induces apoptosis in cancer cells by activating the intrinsic mitochondrial pathway, characterized by cytochrome c release and caspase-3 activation. Furthermore, the compound has been reported to inhibit angiogenesis by downregulating VEGF expression, a key factor in tumor vascularization. These multifaceted actions make it a compelling candidate for further development in oncology.
Recent pharmacokinetic studies have provided insights into the compound's ADME (absorption, distribution, metabolism, and excretion) profile. Oral administration in rodent models demonstrated moderate bioavailability, with peak plasma concentrations achieved within 2-4 hours. The compound exhibits extensive hepatic metabolism, primarily via cytochrome P450 enzymes, and has a terminal half-life of approximately 6-8 hours. These findings underscore the need for further optimization to improve its metabolic stability and therapeutic index.
Despite its promising pharmacological profile, challenges remain in the clinical translation of N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide. Issues such as off-target effects and potential toxicity at higher doses necessitate comprehensive safety evaluations. Ongoing research is focused on derivatization strategies to enhance selectivity and reduce adverse effects, while maintaining its potent biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.
In conclusion, N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carboxamide represents a promising scaffold for drug discovery, with demonstrated efficacy in modulating key disease pathways. Continued research into its mechanisms, optimized formulations, and clinical potential will be critical in realizing its therapeutic benefits. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of novel chemical entities in the biomedical sciences.
690640-91-6 (N-butyl-2-methyl-4,9-dioxo-4H,9H-naphtho2,3-bfuran-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)